1-Methyl-4-[(1-methyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,3-dihydroquinoxaline

• IUPAC Name: 1-methyl-4-[(1-methyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,3-dihydroquinoxaline
• InChI: InChI=1S/C19H21N5/c1-22-11-12-24(18-6-4-3-5-17(18)22)14-16-13-23(2)21-19(16)15-7-9-20-10-8-15/h3-10,13H,11-12,14H2,1-2H3
• InChI Key: WPPDEYRUNZCRDS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C2=CC=CC=C21)CC3=CN(N=C3C4=CC=NC=C4)C
• Molecular Formula: C19H21N5
• Molecular Weight: 319.4 g/mol

Description

1-Methyl-4-[(1-methyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,3-dihydroquinoxaline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a quinoxaline derivative that has been synthesized by various methods and has shown promising results in several scientific studies.

Mechanism of Action

The mechanism of action of 1-Methyl-4-[(1-methyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,3-dihydroquinoxaline is not fully understood. However, it has been proposed that this compound may exert its effects by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or the progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have an effect on the activity of certain enzymes and proteins in vitro, which suggests that this compound may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Methyl-4-[(1-methyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,3-dihydroquinoxaline in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has shown promising results in several scientific studies, which suggests that it may have potential therapeutic applications. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can fully elucidate its effects.

Future Directions

There are several future directions for research involving 1-Methyl-4-[(1-methyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,3-dihydroquinoxaline. One potential area of research is the development of more efficient and cost-effective methods for synthesizing this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to determine its potential therapeutic applications in the treatment of cancer and neurodegenerative diseases. Finally, future research should focus on the development of novel derivatives of this compound that may have improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of 1-Methyl-4-[(1-methyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,3-dihydroquinoxaline can be achieved by various methods. One such method involves the reaction of 2,3-dichloroquinoxaline with 1-methyl-3-pyridin-4-ylpyrazole in the presence of a base such as potassium carbonate. The resulting compound is then treated with methyl iodide to obtain the final product.

Scientific Research Applications

The potential applications of 1-Methyl-4-[(1-methyl-3-pyridin-4-ylpyrazol-4-yl)methyl]-2,3-dihydroquinoxaline in scientific research are diverse. This compound has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.